2-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]aniline

• IUPAC Name: 2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]aniline
• InChI: InChI=1S/C15H13N3O2/c1-19-11-8-6-10(7-9-11)14-17-15(20-18-14)12-4-2-3-5-13(12)16/h2-9H,16H2,1H3
• InChI Key: AMFNSBSLYBNMGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3N
• Molecular Formula: C15H13N3O2
• Molecular Weight: 267.28 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. The methoxyphenyl group is a common substituent in organic chemistry, known for its electron-donating properties.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazoles consists of a five-membered heterocyclic ring system with two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles have been established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles can vary depending on the substituents. They can be utilized as high energy molecules or energetic materials, ionic salts, and pharmaceutical compounds.

Scientific Research Applications

Organic Synthesis and Catalysis

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Fungicides, Bactericides, and Herbicides

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Fluorous Biphasic Catalysis

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Industrial Applications

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Intermediates in Quinazolinone Derivatives

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Safety and Hazards

While specific safety data for “2-[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]aniline” is not available, it’s important to handle all chemicals with care. Always use personal protective equipment as required and avoid breathing dust/fume/gas/mist/vapors/spray.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds have potential applications in various fields such as material science, medicinal chemistry, and high energy molecules.